Cas no 55810-80-5 (Pyrrolidine hydrobromide)

• Product Name: Pyrrolidine hydrobromide
• CAS No: 55810-80-5
• MF: C₄H₁₀BrN
• MW: 152.032900333405
• MDL: MFCD30749303
• CID: 350699
• PubChem ID: 354334580
• Update Time: 2025-10-29

Pyrrolidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, hydrobromide
• Pyrrolidinium Bromide
• pyrrolidine hydrobromide
• VFDOIPKMSSDMCV-UHFFFAOYSA-N
• Pyrrolidine--hydrogen bromide (1/1)
• P2484
• D95438
• pyrrolidine;hydrobromide
• pyrrolidinehydrobromide
• 55810-80-5
• DTXSID40595203
• MFCD30749303
• AS-58535
• AKOS037645210
• SCHEMBL539844
• Pyrrolidine hydrobromide

• MDL： MFCD30749303
• Inchi： 1S/C4H9N.BrH/c1-2-4-5-3-1;/h5H,1-4H2;1H
• InChI Key： VFDOIPKMSSDMCV-UHFFFAOYSA-N
• SMILES： Br.N1CCCC1

Computed Properties

• Exact Mass: 150.9997
• Monoisotopic Mass: 150.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 22.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03

Pyrrolidine hydrobromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Pyrrolidine hydrobromide

Comprehensive Overview of Pyrrolidine Hydrobromide (CAS No. 55810-80-5): Properties, Applications, and Industry Insights

Pyrrolidine hydrobromide (CAS No. 55810-80-5) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. This salt derivative of pyrrolidine—a saturated five-membered nitrogen heterocycle—exhibits unique physicochemical properties, making it invaluable for N-heterocyclic compound synthesis and catalyst design. With the growing demand for bioactive intermediates and small-molecule drugs, researchers increasingly focus on optimizing its applications in medicinal chemistry and peptide modification.

The molecular structure of pyrrolidine hydrobromide combines a protonated pyrrolidine ring with a bromide counterion, enhancing its solubility in polar solvents like water and ethanol—a critical feature for high-throughput screening workflows. Recent studies highlight its role in asymmetric organocatalysis, particularly in Michael addition reactions and enamine-based transformations. Industry reports indicate a 12% annual growth in demand for pyrrolidine derivatives, driven by their utility in kinase inhibitor development and GPCR-targeted therapeutics.

From a synthetic perspective, CAS 55810-80-5 serves as a building block for pyrrolidine-containing scaffolds, which constitute 18% of FDA-approved small-molecule drugs. Its hydrogen bromide salt form improves stability during solid-phase peptide synthesis (SPPS), addressing common challenges in epitope mapping and antibody-drug conjugate (ADC) production. Analytical techniques such as HPLC purity testing and NMR structural verification confirm its >98% purity in commercial batches.

Emerging applications in green chemistry leverage pyrrolidine hydrobromide as a biodegradable catalyst for flow chemistry systems. A 2023 study demonstrated its efficacy in continuous manufacturing of chiral amines, reducing organic waste by 40% compared to traditional methods. These advancements align with the pharmaceutical industry's shift toward sustainable API production—a key search trend among process chemists and green technology investors.

Quality control protocols for 55810-80-5 emphasize residual solvent analysis and heavy metal screening to meet ICH Q7 guidelines. The compound's hygroscopic nature necessitates strict moisture-controlled packaging, with vacuum-sealed amber bottles being the industry standard. Regulatory databases list over 30 patented processes incorporating this material, particularly for neurotransmitter analogs and COX-2 inhibitors.

Market analysts correlate rising pyrrolidine hydrobromide procurement with the expansion of contract research organizations (CROs) in Asia-Pacific regions. Its cost-effectiveness in parallel synthesis and compatibility with automated purification systems make it a staple for combinatorial chemistry platforms. Recent patent filings reveal innovative uses in ionic liquid formulations for electrolyte additives—a response to growing interest in energy storage materials.

From a safety standpoint, proper handling of pyrrolidine HBr requires engineering controls to minimize dust formation, though it presents lower volatility risks compared to freebase pyrrolidine. Environmental fate studies confirm rapid aquatic biodegradation, supporting its inclusion in eco-friendly synthetic routes. These characteristics position CAS 55810-80-5 as a sustainable alternative to traditional amine hydrochlorides in multistep syntheses.

The compound's crystallographic data reveals a monoclinic crystal system with characteristic hydrogen-bonding networks—information crucial for polymorph screening in preformulation studies. Thermal analysis via DSC shows a sharp melting point at 210-215°C, indicative of high purity. Such physicochemical profiling enables precise excipient compatibility assessments during drug product development.

Innovative research explores pyrrolidine hydrobromide's potential in metal-organic frameworks (MOFs) for gas storage applications. Its ternary nitrogen center facilitates coordination chemistry while the bromide ion enables anion-exchange capacity—properties gaining traction in carbon capture technology discussions. This interdisciplinary applicability reflects broader trends toward multifunctional chemicals in advanced materials science.

Supply chain data indicates stable global availability of 55810-80-5, with major producers offering GMP-grade batches for clinical trial material preparation. The compound's scalable synthesis from succinimide reduction ensures consistent quality across kilo lab to metric ton production scales. Such reliability explains its inclusion in over 150 reagent catalogs worldwide, particularly for high-value intermediate manufacturing.